Cas no 1361765-01-6 (6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine)

• Product Name: 6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine
• CAS No: 1361765-01-6
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919091
• Update Time: 2025-05-26

6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-7-1-2-9(13)8(5-7)6-3-10(14)15-11(16)4-6/h1-5H,(H,15,16)
• InChI Key： MIELCYYFKJWJHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC(NC(=C1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine

Comprehensive Overview of 6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361765-01-6)

6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361765-01-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of chlorinated hydroxypyridines, which are known for their versatile applications in drug discovery and material science. The presence of multiple chlorine atoms and a hydroxyl group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals often search for "6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine synthesis" or "CAS 1361765-01-6 applications" to explore its potential uses. Recent trends indicate growing interest in sustainable synthesis methods, such as green chemistry approaches, to produce this compound with minimal environmental impact. Additionally, its role in developing antimicrobial agents and crop protection chemicals aligns with current global priorities like combating antibiotic resistance and ensuring food security.

The molecular structure of 6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine features a pyridine ring substituted with chlorine atoms at the 6-position and a dichlorophenyl group at the 4-position, along with a hydroxyl group at the 2-position. This arrangement contributes to its electron-withdrawing properties and hydrogen-bonding capacity, which are critical for interactions in biological systems. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research purposes.

In the context of drug development, 6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine has been investigated as a precursor for kinase inhibitors and anti-inflammatory agents. Its ability to modulate enzyme activity makes it a candidate for targeting diseases such as cancer and autoimmune disorders. Furthermore, its agrochemical potential includes serving as a building block for herbicides and fungicides, addressing the need for more effective crop protection solutions in modern agriculture.

Safety and handling of CAS 1361765-01-6 are frequently discussed topics, with emphasis on proper storage conditions and personal protective equipment (PPE) during laboratory use. While not classified as hazardous under standard regulations, adherence to good laboratory practices (GLP) is recommended to mitigate risks associated with chemical exposure. Environmental considerations, such as biodegradability and ecotoxicity, are also areas of ongoing research to ensure sustainable usage.

As the demand for specialty chemicals grows, 6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine continues to be a focal point for innovation. Its integration into high-throughput screening platforms and combinatorial chemistry libraries underscores its relevance in accelerating drug discovery. For those seeking detailed technical data, resources like Reaxys and SciFinder provide comprehensive databases for further exploration.

In summary, 6-Chloro-4-(2,5-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361765-01-6) represents a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, properties, and applications are subjects of continuous study, driven by the evolving needs of healthcare and agriculture. By leveraging advanced analytical tools and sustainable practices, researchers can unlock new possibilities for this promising molecule.